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Compound of Interest

Compound Name: Glabrol

Cat. No.: B1244116 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Glabrol, a flavonoid found in Glycyrrhiza glabra, is utilized in various research

applications for its diverse biological activities.[1] Although comprehensive toxicological data for

Glabrol is not fully established, it is prudent to treat it as a hazardous chemical and follow

rigorous disposal protocols.[2] This guide provides essential safety and logistical information for

the proper disposal of Glabrol waste.

Chemical and Physical Properties
A clear understanding of a chemical's properties is the first step toward safe handling and

disposal. The following table summarizes key data for Glabrol.

Property Value

Molecular Formula C₂₅H₂₈O₄[3]

Molecular Weight 392.5 g/mol [3]

Appearance Brown powder[4]

Solubility Soluble in hot water[4]

CAS Number 59870-65-4[3]
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Hazard Identification and Safety Precautions
While specific toxicity data for Glabrol is limited, safety data sheets for similar compounds

indicate potential hazards. It may be harmful if swallowed and can cause skin and serious eye

irritation.[2] Therefore, appropriate personal protective equipment (PPE), including safety

glasses or goggles, gloves, and a lab coat, should be worn at all times when handling Glabrol.
[4][5] All work should be conducted in a well-ventilated area or under a chemical fume hood.[4]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal procedure is critical for minimizing risks and ensuring

regulatory compliance. Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and must consult local, regional, and

national regulations for complete and accurate classification.[4][6]

1. Waste Classification:

Treat all Glabrol and Glabrol-contaminated materials as hazardous chemical waste. This

includes pure Glabrol, solutions containing Glabrol, and any materials used for spill

cleanup.

2. Waste Collection:

Use a designated, leak-proof, and chemically compatible container for collecting Glabrol
waste.[7][8][9] The original container, if in good condition, can be used.

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Glabrol".[9]

Do not mix Glabrol waste with other chemical waste streams to prevent potentially

hazardous reactions.[7][8]

3. Storage:

Keep the waste container tightly sealed except when adding waste.[7][8][9]

Store the container in a designated and secure satellite accumulation area within the

laboratory.[9][10] This area should be away from drains and incompatible materials.[4][8]
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4. Disposal:

Do not dispose of Glabrol waste down the sink or in the regular trash.[8][11][12]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[13][14]

Follow all institutional procedures for waste manifest and record-keeping.[13]

5. Empty Container Disposal:

Thoroughly rinse empty Glabrol containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[8][12]

For containers of highly toxic chemicals, it is often required that the first three rinses be

collected as hazardous waste.[8]

After thorough rinsing and drying, deface or remove the original label and dispose of the

container according to your institution's guidelines for non-hazardous lab glass or plastic.[12]

Experimental Workflow for Glabrol Waste Disposal
The following diagram illustrates the logical steps for the proper disposal of Glabrol waste in a

laboratory setting.
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Caption: Workflow for the safe disposal of Glabrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. Glabrol | C25H28O4 | CID 11596309 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

7. Section 2.0 Safe Disposal of Hazardous Chemical Waste | Environment, Health and
Safety [ehs.ku.edu]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

10. ehrs.upenn.edu [ehrs.upenn.edu]

11. cdn.caymanchem.com [cdn.caymanchem.com]

12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

13. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

14. rarc.wisc.edu [rarc.wisc.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Glabrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244116#glabrol-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1244116?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/37367/glabrol
https://www.sigmaaldrich.com/HK/pl/sds/sigma/sml0029?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Glabrol
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25740.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=5myKcihHY41Myq37f8IJ5g%3D%3D&posionId=A0094
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.ku.edu/section-20-safe-disposal-hazardous-chemical-waste
https://ehs.ku.edu/section-20-safe-disposal-hazardous-chemical-waste
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://cdn.caymanchem.com/cdn/msds/16498m.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.rarc.wisc.edu/documents/guidelines_disposal_of_pharmaceuticals_and_medical_materials.pdf
https://www.benchchem.com/product/b1244116#glabrol-proper-disposal-procedures
https://www.benchchem.com/product/b1244116#glabrol-proper-disposal-procedures
https://www.benchchem.com/product/b1244116#glabrol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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